Cas no 261944-69-8 (Benzamide, 2,3-difluoro-4-(trifluoromethyl)-)

• Product Name: Benzamide, 2,3-difluoro-4-(trifluoromethyl)-
• CAS No: 261944-69-8
• MF: C₈H₄F₅NO
• MW: 225.115479469299
• CID: 1425675
• PubChem ID: 2774233
• Update Time: 2025-04-20

Benzamide, 2,3-difluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-difluoro-4-(trifluoromethyl)-
• DTXSID601273278
• 261944-69-8
• 2,3-difluoro-4-trifluoromethyl-benzamide
• SCHEMBL5025538
• MFCD01631482
• 2,3-difluoro-4-(trifluoromethyl)benzamide

• Inchi： 1S/C8H4F5NO/c9-5-3(7(14)15)1-2-4(6(5)10)8(11,12)13/h1-2H,(H2,14,15)
• InChI Key： KHQRNMUALXORAX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(N)=O)C=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 225.02132
• Monoisotopic Mass: 225.02130456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes